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Compound of Interest

Compound Name: α-Farnesene-d6

Cat. No.: B1144596 Get Quote

Introduction

α-Farnesene is a naturally occurring sesquiterpene found in the essential oils of various plants

and is a key aroma compound in many fruits, most notably apples and pears. It is responsible

for the characteristic "green apple" scent. Beyond its contribution to flavor and fragrance, α-

farnesene is also implicated in the physiological disorder known as superficial scald in apples

and pears during storage. The oxidation of α-farnesene on the fruit's surface leads to cell

damage and browning. Consequently, the accurate quantification of α-farnesene in food

products is crucial for quality control, shelf-life studies, and research into food preservation

techniques.

The use of a stable isotope-labeled internal standard, such as α-Farnesene-d6, is the gold

standard for accurate quantification of α-farnesene in complex food matrices by gas

chromatography-mass spectrometry (GC-MS). As a certified reference material (CRM), α-
Farnesene-d6 ensures traceability and comparability of analytical results across different

laboratories and studies. This application note provides a detailed protocol for the analysis of α-

farnesene in apples using α-Farnesene-d6 as an internal standard.

Analytical Principle
The methodology is based on a stable isotope dilution assay (SIDA) coupled with gas

chromatography-mass spectrometry (GC-MS). A known amount of the deuterated internal

standard, α-Farnesene-d6, is added to the sample prior to extraction. This standard is

chemically identical to the analyte of interest (α-farnesene) but has a different mass due to the
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deuterium labeling. During sample preparation and analysis, any loss of the analyte will be

accompanied by a proportional loss of the internal standard. By measuring the ratio of the

response of the native analyte to the deuterated internal standard, accurate and precise

quantification can be achieved, compensating for matrix effects and variations in extraction

recovery and injection volume.

Certified Reference Material: α-Farnesene-d6
Parameter Specification

Product Name α-Farnesene-d6

CAS Number 162189-16-4

Chemical Formula C₁₅H₁₈D₆

Molecular Weight 210.4 g/mol

Isotopic Purity ≥ 98%

Chemical Purity ≥ 98%

Format Solution in a sealed ampoule

Certified Concentration

e.g., 100 µg/mL in methanol (concentration and

uncertainty to be specified on the certificate of

analysis)

Storage -20°C in the dark

Traceability To NIST standards

Experimental Workflow
Caption: Workflow for α-farnesene analysis in apples.

Protocols
Sample Preparation and Extraction
Materials:

Apple samples
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α-Farnesene-d6 certified reference material (e.g., 100 µg/mL in methanol)

Deionized water

Sodium chloride (analytical grade)

20 mL headspace vials with screw caps and PTFE/silicone septa

Solid-Phase Microextraction (SPME) fiber assembly with a

divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS) fiber

Procedure:

Sample Preparation:

Wash the apple thoroughly with deionized water and pat dry.

Cut the apple into quarters and remove the core.

Weigh 5.0 ± 0.1 g of apple tissue (peel and pulp) into a 20 mL headspace vial.

Add 5 mL of deionized water and 1 g of sodium chloride to the vial.

Internal Standard Spiking:

Add a precise volume of the α-Farnesene-d6 CRM solution to the vial to achieve a final

concentration of approximately 50 ng/g in the sample. For a 100 µg/mL standard, this

would be 2.5 µL.

Equilibration and Extraction:

Immediately seal the vial with the screw cap.

Incubate the vial in a water bath at 40°C for 30 minutes to allow for equilibration of the

volatiles in the headspace.

Expose the SPME fiber to the headspace of the vial for 30 minutes at 40°C for extraction.
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GC-MS Analysis
Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

SPME injection port liner

GC-MS Conditions:

Parameter Condition

Injection Mode SPME, splitless

Injector Temperature 250°C

Desorption Time 2 minutes

Column
DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film

thickness) or equivalent

Oven Temperature Program
40°C (hold for 2 min), ramp to 250°C at

5°C/min, hold for 5 min

Carrier Gas Helium at a constant flow of 1.0 mL/min

MS Transfer Line Temp. 280°C

Ion Source Temperature 230°C

Ionization Mode Electron Ionization (EI) at 70 eV

Acquisition Mode Selected Ion Monitoring (SIM)

Ions to Monitor (m/z)
α-Farnesene: 93, 136, 204α-Farnesene-d6: 96,

142, 210

Calibration and Quantification
Calibration Standards: Prepare a series of calibration standards by spiking known amounts

of a certified α-farnesene standard and a fixed amount of the α-Farnesene-d6 CRM into a
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matrix blank (e.g., a very low-aroma fruit puree or water). The concentration range should

bracket the expected concentration of α-farnesene in the samples.

Calibration Curve: Analyze the calibration standards using the same GC-MS method.

Construct a calibration curve by plotting the ratio of the peak area of the analyte (α-

farnesene) to the peak area of the internal standard (α-Farnesene-d6) against the

concentration of the analyte.

Quantification: Analyze the prepared apple samples. Calculate the peak area ratio of α-

farnesene to α-Farnesene-d6 in each sample and determine the concentration of α-

farnesene from the calibration curve.

Quantitative Data Summary
The following table presents representative data for the quantification of α-farnesene in

different apple cultivars. The values are expressed as a range, as the concentration can vary

significantly based on factors such as cultivar, ripeness, and storage conditions.

Apple Cultivar
α-Farnesene Concentration

Range (µg/g fresh weight)
Reference

Granny Smith 5 - 50

Red Delicious 1 - 20

Gala 0.5 - 10

Fuji 2 - 30

α-Farnesene Biosynthesis Pathway
Caption: Key steps in the biosynthesis of α-farnesene.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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